Cas no 1223015-20-0 (4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile)

• Product Name: 4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile
• CAS No: 1223015-20-0
• MF: C₂₃H₂₂F₂N₂O₄
• MW: 428.428593158722
• CID: 6014553
• PubChem ID: 47067978
• Update Time: 2025-06-12

4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Z763492772
• 4-{[2-(2,5-difluorophenyl)-4-oxo-1-[(oxolan-2-yl)methyl]azetidin-3-yl]oxy}-3-ethoxybenzonitrile
• 4-[2-(2,5-difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile
• EN300-26616095
• 1223015-20-0
• AKOS008147578
• 4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile

• Inchi： 1S/C23H22F2N2O4/c1-2-29-20-10-14(12-26)5-8-19(20)31-22-21(17-11-15(24)6-7-18(17)25)27(23(22)28)13-16-4-3-9-30-16/h5-8,10-11,16,21-22H,2-4,9,13H2,1H3
• InChI Key： XZDRWZGSRKFBCX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C(C(N1CC1CCCO1)=O)OC1C=CC(C#N)=CC=1OCC)F

Computed Properties

• Exact Mass: 428.15476351g/mol
• Monoisotopic Mass: 428.15476351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile

Comprehensive Overview of 4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile (CAS No. 1223015-20-0)

The compound 4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile (CAS No. 1223015-20-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a difluorophenyl moiety and an azetidinone core, makes it a subject of interest for drug discovery and development. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the key features of this compound is its azetidin-3-yl scaffold, which is increasingly recognized for its role in modulating biological activity. The presence of the oxolan-2-ylmethyl group further enhances its stability and bioavailability, making it a candidate for targeted therapies. Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. This aligns with the broader trend of structure-activity relationship (SAR) optimization in drug design.

In the context of agrochemical applications, 4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile has shown promise as a potential intermediate for novel pesticides. The ethoxybenzonitrile moiety, in particular, is associated with herbicidal and fungicidal properties, addressing the need for sustainable crop protection solutions. With the rise of precision agriculture, compounds like this are being explored for their environmental compatibility and efficacy against resistant pest strains.

From a synthetic chemistry perspective, the compound's CAS No. 1223015-20-0 serves as a unique identifier for researchers seeking reliable sourcing and safety data. Laboratories focusing on heterocyclic chemistry often prioritize such molecules for their versatility in building diverse molecular libraries. The integration of computational chemistry tools has further accelerated the exploration of its derivatives, catering to the demand for high-throughput screening and virtual drug discovery.

Another area of interest is the compound's potential role in addressing antibiotic resistance. The azetidinone core is structurally similar to beta-lactam antibiotics, sparking investigations into its antimicrobial properties. This aligns with global health priorities, as highlighted by the World Health Organization's emphasis on novel antimicrobial agents. Researchers are particularly keen on understanding how the difluorophenyl substitution influences its activity against multidrug-resistant pathogens.

For those exploring structure-based drug design, the compound's crystallographic data and conformational flexibility offer valuable insights. The oxolan-2-ylmethyl group, for instance, introduces steric considerations that can be leveraged to fine-tune receptor interactions. Such details are critical for fragment-based drug discovery, a rapidly evolving field that relies on small-molecule building blocks like this one.

In summary, 4-[2-(2,5-Difluorophenyl)-4-oxo-1-(oxolan-2-ylmethyl)azetidin-3-yl]oxy-3-ethoxybenzonitrile represents a multifaceted tool for modern chemistry and biology. Its applications span from pharmaceutical intermediates to agrochemical innovation, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to prioritize green chemistry and molecular diversity, this compound is poised to remain a focal point for cutting-edge discoveries.